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Compound of Interest

9H-Fluoren-2-amine,
Compound Name:

hydrochloride
CAS No.: 5178-55-2
Cat. No.: B1656243

Get Quote

Executive Summary & Chemical Identity

9H-Fluoren-2-amine hydrochloride (also known as 2-Aminofluorene HCI) is the stabilized
ammonium salt of the mutagenic arylamine 2-aminofluorene. It is primarily utilized as a positive
control in genotoxicity assays (e.g., Ames test) and as a synthetic intermediate for fluorenyl-
based dyes and probes.

Unlike the free base, the hydrochloride salt exhibits enhanced water solubility and oxidative
stability. Researchers must rigorously distinguish the 2-isomer (amine at the aromatic ring) from
the 9-isomer (amine at the bridgehead carbon), as their reactivities and spectral signatures
differ fundamentally.

Chemical Identifiers
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Property Data
Systematic Name 9H-Fluoren-2-amine, hydrochloride
Parent Compound 9H-Fluoren-2-amine (Free Base)
Parent CAS 153-78-6 (Free Base)
Not widely assigned (Often cited as 153-78-6
Salt CAS
HCI)
(Salt) /
Molecular Formula
(Base)
Molecular Weight 217.70 g/mol (Salt) / 181.24 g/mol (Base)

White to off-white crystalline solid (darkens on

Appearance
PP oxidation)

Synthesis & Preparation Protocol

Commercial samples of 2-aminofluorene are often supplied as the free base. For analytical
stability or aqueous applications, conversion to the hydrochloride salt is required.

Protocol: Acid-Base Precipitation

Objective: Conversion of 9H-Fluoren-2-amine to its hydrochloride salt.

 Dissolution: Dissolve 1.0 eq of 9H-Fluoren-2-amine in a minimal volume of anhydrous diethyl
ether or ethanol.

o Note: If the solution is dark, treat with activated charcoal and filter through Celite to
remove oxidation products (fluorenone derivatives).

o Protonation: Under constant stirring at

, add 1.1 eq of 2M HClI in diethyl ether (or concentrated aqueous HCI dropwise).

e Precipitation: The hydrochloride salt will precipitate immediately as a white solid.
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« Isolation: Filter the solid under vacuum (Buchner funnel).
e Washing: Wash the filter cake

with cold diethyl ether to remove unreacted free base and impurities.

e Drying: Dry in a vacuum desiccator over

for 4 hours.

Start: 9H-Fluoren-2-amine . . ) Add HCI (1.1 eq) Protonation 3 Precipitation of > Wash (Cold Ether) Final Product:
(Free Base) RissolelilERL EY @ 0°C Ammonium Salt & Vacuum Dry 9H-Fluoren-2-amine HCI

Click to download full resolution via product page

Figure 1: Workflow for the conversion of 2-aminofluorene to its hydrochloride salt.

Spectroscopic Analysis
A. Nuclear Magnetic Resonance (NMR)

The transition from free base to hydrochloride salt induces specific "diagnostic shifts.” The most
prominent change occurs in the amine protons and the aromatic protons ortho to the nitrogen
(Positions 1 and 3), which shift downfield due to the loss of the nitrogen lone pair's shielding

effect.
Solvent Selection: DMSO-

is required for the hydrochloride salt due to solubility and to observe the exchangeable
ammonium protons.

Comparative
NMR Table (DMSO-

, 400 MH2)
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Assignment

Free Base (

ppm) [Ref 1]

HCI Salt ( Structural

ppm) [Diagnostic]  Rationale

-NH (Amine)

5.0 - 5.5 (s, 2H)

Protonation converts

to

9.5-10.5 (brs, 3H)
; signal broadens and

shifts significantly

downfield.

C1-H (Ortho)

~6.8 (s)

Loss of electron

donation (+M effect)
72-75

from N leads to

deshielding.

C3-H (Ortho)

~6.6 (d)

Similar deshielding
effect as C1.

70-73

C9-H2 (Bridge)

3.7-3.8 (s, 2H)

The methylene bridge

is insulated; shift is
3.8-3.9(s, 2H) minimal but slightly
downfield due to

cationic charge.

Aromatic Bulk

7.1-7.7 (m)

General aromatic core
73-7.9(m) protons (C4-C8)
3-79(m
remain relatively

stable.

Critical QC Check:

e If the peak at ~3.8 ppm (C9-H2) disappears and a new signal appears at ~190 ppm in

(or IR C=0 stretch), the sample has oxidized to 2-aminofluorenone.

 If the C9-H2 signal integrates to 1H and shifts to ~5.0 ppm, the amine is likely at the 9-

position (9-aminofluorene).
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B. Infrared Spectroscopy (FT-IR)

IR is the fastest method to confirm salt formation.

e Free Base:
o N-H Stretch: Distinct doublet (symmetric/asymmetric) between 3300-3450 cm~1.
o C-N Stretch: Strong band at ~1280 cm~! (aromatic amine).[1]

e Hydrochloride Salt:

o N-H Stretch: The sharp doublet disappears. It is replaced by a broad, strong "ammonium
band" spanning 2600-3200 cm™~1. This often overlaps with aromatic C-H stretches.

o Amine Salt Bending: New bands appear around 1500-1600 cm~* (N-H deformation).

C. Mass Spectrometry (MS)

In standard MS (ESI or El), the hydrochloride salt dissociates. You will rarely see the molecular
ion of the salt itself.

 lonization Pathway:

or

o Diagnostic Peaks:
o m/z 181.1:

(Base peak in ESI). Corresponds to the protonated free base.

o m/z 180.1;

(Molecular ion in El).

o m/z 152.1: Loss of

fragment (characteristic of aromatic amines).
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Diagnostic Logic & Quality Control

To ensure the integrity of the compound, use the following logic tree to interpret spectral data.

Unknown Sample
(Fluorenyl-amine derivative)

Step 1: IR Spectrum
(3000-3500 cm-1)

Sharp Doublet Broad Band
(3300-3450) (2600-3200)

Free Base Identified Salt Candidate
(2-Aminofluorene) (Proceed to NMR)

Step 2: 1H NMR

(DMSO-d6)

Check C9 Methylene
(~3.8 ppm)

Singlet (2H) Doublet/Singlet (1H) Signal Absent
@ 3.8-3.9 ppm @ ~5.0 ppm (C=0 present)

CONFIRMED: IMPURITY: IMPURITY:
2-Aminofluorene HCI 9-Aminofluorene HCI Fluorenone derivative

Click to download full resolution via product page
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Figure 2: Spectroscopic decision tree for validating 9H-Fluoren-2-amine HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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